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Compound of Interest

Compound Name: non-8-en-1-amine

CAS No.: 151626-27-6

Cat. No.: B1652609 Get Quote

Part 1: Executive Safety Directive
Immediate Action Required: Non-8-en-1-amine (C₉H₁₉N) is a corrosive, unsaturated aliphatic

amine. Improper disposal poses immediate risks of chemical burns, exothermic rupture of

waste containers, and aquatic toxicity.

Core Hazard Profile:

Corrosivity: pH > 12 (1% aq). Destroys living tissue and corrodes aluminum/zinc.

Reactivity: The terminal alkene (C8=C9) and primary amine (C1) create a dual-threat profile.

It reacts violently with strong acids and oxidizers.

Flash Point: >60°C (Estimated based on C9 analogs), but treat as Combustible Liquid during

bulking.

Part 2: Pre-Disposal Risk Assessment (The "Why"
Behind the Protocol)
As scientists, we do not simply "throw away" chemicals; we manage their thermodynamic

return to stability. Understanding the molecular behavior of non-8-en-1-amine is the

prerequisite for safety.
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The Amine Functionality ( )
The primary amine at position 1 is a strong nucleophile and base.

Risk: Mixing with acids (e.g., HCl, H₂SO₄) in a waste drum causes an immediate, highly

exothermic acid-base neutralization.

Consequence: Rapid temperature spikes can melt HDPE containers or vaporize volatile

waste components, leading to "geysering" or explosion.

The Alkene Unsaturation ( )
The double bond at position 8 introduces susceptibility to oxidation.

Risk: Exposure to strong oxidizers (Peroxides, Nitric Acid, Chromic Acid) can cleave the

double bond or initiate uncontrolled polymerization.

Consequence: Fire or pressure buildup in sealed vessels.

Part 3: Step-by-Step Disposal Protocol
Phase A: Personal Protective Equipment (PPE) Matrix
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PPE Category Specification Scientific Rationale

Hand Protection
Nitrile (Double-gloved) or

Laminate Film (Silver Shield)

C9 chains are lipophilic and

can permeate thin latex.

Double-gloving provides a

breakthrough buffer.

Eye Protection
Chemical Splash Goggles +

Face Shield

Amine vapors are

lachrymators; liquid causes

irreversible corneal opacity.

Visor protects against splash-

back during pouring.

Respiratory
Fume Hood (Primary) or

P100/Organic Vapor Cartridge

Inhalation of amine vapors

causes respiratory tract

edema.

Body Tyvek® Lab Coat or Apron

Standard cotton coats absorb

amines, keeping the corrosive

agent against the skin.

Phase B: Waste Segregation & Bulking
CRITICAL RULE: Never add non-8-en-1-amine to a "General Organic Waste" drum without

verifying pH compatibility.

Step 1: Classification Segregate this waste stream as "Basic Organic Waste" or "Alkaline

Corrosives."

Step 2: Compatibility Check Before bulking, perform a small-scale compatibility test if the waste

drum's contents are ambiguous:

Take 5 mL of the drum waste in a vial.

Add 1 mL of non-8-en-1-amine.

Monitor for heat generation, bubbling, or precipitation for 5 minutes.

Step 3: Container Selection
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Approved: HDPE (High-Density Polyethylene), Borosilicate Glass, Stainless Steel (316).

FORBIDDEN: Aluminum, Zinc, Galvanized Steel (Amines dissolve the oxide layer and

corrode the metal, generating hydrogen gas).

Phase C: Disposal Workflow
Quarantine: Move the chemical to a functioning fume hood.

Dilution (Optional but Recommended): If disposing of pure stock (>95%), dilute 1:10 with a

compatible solvent (e.g., Ethanol or Isopropanol) to reduce viscosity and heat capacity

during downstream processing. Note: This increases the volume but significantly lowers the

risk of thermal runaway.

Transfer: Pour slowly into the designated Basic Organic waste container. Use a funnel to

prevent drips.

Decontamination: Triple rinse the empty original bottle with ethanol. Add rinsate to the waste

container.

Labeling: Apply a hazardous waste label immediately.

Label Requirements:

Chemical Name: Non-8-en-1-amine Solution.

Hazard Checkboxes: [x] Corrosive [x] Toxic.[1][2]

pH: >12.

Part 4: Visualized Workflow (DOT Diagram)
The following diagram illustrates the decision logic for disposing of non-8-en-1-amine,

ensuring segregation from incompatible streams.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1652609?utm_src=pdf-body
https://sds.chemtel.net/docs/Asbury%20Carbons%20Inc-0001931/Site%20SDS/BASF%20Corporation_Amine%20O%20(GHS)_Unknown_03-08-2016_English.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1660.pdf
https://www.benchchem.com/product/b1652609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: Non-8-en-1-amine

Check Physical State
(Pure vs. Solution)

Dilute with EtOH/IPA
(Reduce Reactivity)

If Pure (>90%)
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Select Container:
HDPE or Glass Only

Yes (Basic/Neutral)

Exclude: Al, Zn, Galvanized

Warning

Label: RCRA D002
(Corrosive)

Transfer to EHS/Disposal
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Figure 1: Decision logic for the safe segregation and containerization of unsaturated amine

waste.

Part 5: Regulatory & Compliance Framework
Adherence to federal and local regulations is mandatory. For non-8-en-1-amine, the following

classifications generally apply under US EPA (RCRA) and international standards.

US EPA RCRA Classification[3]
D002 (Corrosive): Aqueous pH ≥ 12.5. Even if non-aqueous, most safety officers classify

amines as D002 due to their ability to corrode steel and tissue [1].

D001 (Ignitable): Only applicable if the waste solution has a flash point <60°C (e.g., if diluted

in ethanol).

Department of Transportation (DOT) Shipping
If transporting waste off-site:

Proper Shipping Name: Amines, liquid, corrosive, n.o.s.[2] (non-8-en-1-amine)[3][4]

UN Number: UN 2735

Hazard Class: 8

Packing Group: II or III (depending on corrosivity data, assume II for safety).

Part 6: Emergency Contingencies
Spill Response (Small Scale < 500 mL)

Evacuate: Clear the immediate area.

PPE Up: Don goggles, face shield, and double nitrile gloves.

Contain: Use Vermiculite or Sand.[5]
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Contraindication: Do NOT use sawdust or paper towels. The high surface area combined

with the amine can encourage rapid oxidation or combustion.

Neutralize (Carefully): Apply a weak acid neutralizer (e.g., Citric Acid or dilute Acetic Acid) to

the absorbed material only if trained. Otherwise, scoop absorbed material directly into a

waste pail.

Exposure First Aid
Skin: Wash immediately with soap and water for 15 minutes. Do not use solvents.

Eyes: Rinse cautiously with water for 15 minutes.[6] Remove contact lenses if present.[4][7]

Seek immediate medical attention.

References
Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

National Research Council. (2011). Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards, Updated Version. The National Academies Press.

Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication

Standard: Safety Data Sheets. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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